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Compound of Interest

Compound Name: Moracin M-3'-O-glucopyranoside

Cat. No.: B117348

For Researchers, Scientists, and Drug Development Professionals

This guide provides a summary of the available spectroscopic information for Moracin M-3'-O-
glucopyranoside, a natural product of interest in pharmaceutical research. Due to the limited
availability of comprehensive public data, this document focuses on the confirmed molecular
properties and provides a general framework for the spectroscopic analysis of such
compounds.

Molecular and Physical Properties

Moracin M-3'-O-glucopyranoside is a flavonoid glycoside that has been identified in plant
species such as Morus insignis and Morus alba.[1][2][3][4] Its fundamental properties are
summarized below.
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Property Value Source
Molecular Formula C20H2009 [1112]
Molecular Weight 404.4 g/mol [2]

(2S,3R,4S,55,6R)-2-[3-
hydroxy-5-(6-hydroxy-1-

IUPAC Name benzofuran-2-yl)phenoxy]-6- [2]
(hydroxymethyl)oxane-3,4,5-
triol

MMGP, Moracin M-3'-O-33-D-
Synonyms ) [1][2]
glucopyranoside

Spectroscopic Data

Detailed, publicly available experimental datasets for the NMR and Mass Spectrometry of
Moracin M-3'-O-glucopyranoside are scarce. The following sections outline the expected
spectroscopic behavior based on its structure and data from related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A complete, experimentally verified set of *H and 3C NMR data for Moracin M-3'-O-
glucopyranoside is not available in the public domain. For reference, the aglycone, Moracin
M, exhibits characteristic signals for its benzofuran and resorcinol moieties. The addition of a
glucopyranoside unit at the 3'-O position would introduce a distinct set of signals in both *H and
13C NMR spectra, typically in the 3.0-5.5 ppm range for protons and 60-105 ppm range for
carbons.

Mass Spectrometry (MS)

Specific experimental mass spectrometry data, including fragmentation patterns for Moracin
M-3'-O-glucopyranoside, is not readily available. The expected mass for the protonated
molecule [M+H]* would be approximately 405.118, and for the deprotonated molecule [M-H],
it would be around 403.103. High-resolution mass spectrometry would be essential to confirm
the elemental composition. For comparison, the aglycone Moracin M shows a precursor ion [M-
H]~ at m/z 241.0504.[5]
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Experimental Protocols

Detailed experimental protocols for the specific isolation and spectroscopic characterization of
Moracin M-3'-O-glucopyranoside are not published in full. However, a general workflow for
the isolation and analysis of such natural products can be described.

General Isolation and Purification Workflow

The isolation of flavonoid glycosides like Moracin M-3'-O-glucopyranoside from plant material

typically involves the following steps:
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Caption: General workflow for the isolation and purification of Moracin M-3'-O-

glucopyranoside.

Spectroscopic Analysis Workflow

Once the pure compound is isolated, its structure is elucidated using a combination of

spectroscopic techniques.
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Caption: Standard workflow for the spectroscopic analysis of a purified natural product.

Conclusion

While Moracin M-3'-O-glucopyranoside is a known natural product, a comprehensive public
repository of its spectroscopic data is currently lacking. The structural framework is established,
but detailed experimental NMR and MS data are required for a complete characterization. The
workflows presented here provide a standard methodology for researchers working on the
isolation and identification of this and similar compounds. Further research is needed to
populate the public domain with this valuable spectroscopic information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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